Cas no 1806405-41-3 (2-Bromo-3-(3-chloropropyl)thiophenol)
2-Bromo-3-(3-chloropropyl)thiophenol Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3-(3-chloropropyl)thiophenol
-
- Inchi: 1S/C9H10BrClS/c10-9-7(4-2-6-11)3-1-5-8(9)12/h1,3,5,12H,2,4,6H2
- InChI Key: VAINRGHVRRKLER-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CC=1CCCCl)S
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 132
- XLogP3: 4
- Topological Polar Surface Area: 1
2-Bromo-3-(3-chloropropyl)thiophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013016143-250mg |
2-Bromo-3-(3-chloropropyl)thiophenol |
1806405-41-3 | 97% | 250mg |
475.20 USD | 2021-06-25 | |
| Alichem | A013016143-500mg |
2-Bromo-3-(3-chloropropyl)thiophenol |
1806405-41-3 | 97% | 500mg |
863.90 USD | 2021-06-25 | |
| Alichem | A013016143-1g |
2-Bromo-3-(3-chloropropyl)thiophenol |
1806405-41-3 | 97% | 1g |
1,534.70 USD | 2021-06-25 |
2-Bromo-3-(3-chloropropyl)thiophenol Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-Bromo-3-(3-chloropropyl)thiophenol
Recent Advances in the Study of 2-Bromo-3-(3-chloropropyl)thiophenol (CAS: 1806405-41-3) in Chemical Biology and Pharmaceutical Research
The compound 2-Bromo-3-(3-chloropropyl)thiophenol (CAS: 1806405-41-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This thiophenol derivative, characterized by its bromo and chloropropyl substituents, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.
One of the key areas of research involving 2-Bromo-3-(3-chloropropyl)thiophenol is its application in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent inhibitors for protein kinases involved in cancer cell proliferation. The study highlighted the compound's ability to form stable covalent bonds with target proteins, thereby enhancing inhibitory efficacy. This finding opens new avenues for the development of targeted cancer therapies with improved selectivity and reduced off-target effects.
In addition to its role in oncology, 2-Bromo-3-(3-chloropropyl)thiophenol has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported its efficacy against drug-resistant bacterial strains, particularly those expressing extended-spectrum beta-lactamases (ESBLs). The study proposed a mechanism of action involving the disruption of bacterial cell wall synthesis, suggesting its potential as a lead compound for novel antibiotics. These findings are particularly relevant in the context of the global antimicrobial resistance crisis, where new therapeutic options are urgently needed.
From a chemical perspective, the reactivity of 2-Bromo-3-(3-chloropropyl)thiophenol has been the subject of several mechanistic studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its behavior under various reaction conditions. A 2024 publication in Organic Letters detailed its use in palladium-catalyzed cross-coupling reactions, showcasing its versatility in constructing complex molecular architectures. Such studies not only expand the synthetic toolkit available to medicinal chemists but also provide insights into structure-activity relationships that can guide future drug design efforts.
Despite these promising developments, challenges remain in the optimization of 2-Bromo-3-(3-chloropropyl)thiophenol-based compounds for clinical applications. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship studies and pharmacokinetic evaluations. Recent computational modeling approaches, as reported in a 2023 ACS Medicinal Chemistry Letters article, have begun to tackle these challenges by predicting the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of derivatives, thereby accelerating the drug discovery process.
Looking ahead, the continued exploration of 2-Bromo-3-(3-chloropropyl)thiophenol and its derivatives holds great promise for advancing chemical biology and pharmaceutical research. Ongoing studies are expected to further elucidate its biological targets and mechanisms of action, while synthetic chemistry efforts will likely yield novel analogs with improved therapeutic profiles. As research progresses, this compound may emerge as a key building block in the development of next-generation therapeutics for various diseases.
1806405-41-3 (2-Bromo-3-(3-chloropropyl)thiophenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)